molecular formula C26H29N5O2S3 B1235939 Thiangazole CAS No. 138667-71-7

Thiangazole

Cat. No. B1235939
CAS RN: 138667-71-7
M. Wt: 539.7 g/mol
InChI Key: IPNBHSCJCMEBFX-WMXIMKIMSA-N
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Description

Thiangazole is a natural product found in Polyangium with data available.

Scientific Research Applications

Antimicrobial and Antitumor Activity

Thiazole and bisthiazole derivatives have been studied extensively due to their diverse pharmacological activity. They are integral parts of many clinically approved molecules because of their range of biological activities such as antibacterial, antifungal, antiviral, antihelmintic, antitumor, and anti-inflammatory effects. The significance of thiazole in medicinal chemistry is profound, leading to the synthesis of numerous biologically active derivatives. These compounds demonstrate promising antibacterial, antifungal, antiprotozoal, and antitumor activities, making them an essential focus for drug discovery research (Borcea et al., 2021).

Biologically Active Scaffold

Thiazole is known as a pharmacophore nucleus due to its vast array of pharmaceutical applications. Derivatives of thiazole display a wide range of biological activities, including but not limited to antioxidant, analgesic, and antimicrobial properties. It is noteworthy that more than 18 FDA-approved drugs contain the thiazole scaffold, along with numerous experimental drugs, underlining its importance in drug development (Petrou et al., 2021).

Thiazole in Medicinal Chemistry Research

The versatility of thiazole compounds in medicinal chemistry is well-documented. They are crucial in the structure of many currently available therapeutics, and their derivatives are endowed with a myriad of biological activities such as antiviral, anticancer, antibacterial, antifungal, antimalarial, and anti-inflammatory activities. Recent advances in synthesis techniques and molecular interactions between thiazole compounds and drug targets/enzymes have led to the discovery of new drug molecules with novel modes of action. This resurgence in interest is marked by a significant number of scientific articles and patents, especially focusing on anti-infective and anticancer potentials (Sharma et al., 2019).

properties

CAS RN

138667-71-7

Molecular Formula

C26H29N5O2S3

Molecular Weight

539.7 g/mol

IUPAC Name

N,5-dimethyl-2-[(4R)-4-methyl-2-[(4S)-4-methyl-2-[(4S)-4-methyl-2-[(E)-2-phenylethenyl]-5H-1,3-thiazol-4-yl]-5H-1,3-thiazol-4-yl]-5H-1,3-thiazol-4-yl]-1,3-oxazole-4-carboxamide

InChI

InChI=1S/C26H29N5O2S3/c1-16-19(20(32)27-5)28-21(33-16)24(2)13-35-23(30-24)26(4)15-36-22(31-26)25(3)14-34-18(29-25)12-11-17-9-7-6-8-10-17/h6-12H,13-15H2,1-5H3,(H,27,32)/b12-11+/t24-,25-,26-/m0/s1

InChI Key

IPNBHSCJCMEBFX-WMXIMKIMSA-N

Isomeric SMILES

CC1=C(N=C(O1)[C@@]2(CSC(=N2)[C@@]3(CSC(=N3)[C@@]4(CSC(=N4)/C=C/C5=CC=CC=C5)C)C)C)C(=O)NC

SMILES

CC1=C(N=C(O1)C2(CSC(=N2)C3(CSC(=N3)C4(CSC(=N4)C=CC5=CC=CC=C5)C)C)C)C(=O)NC

Canonical SMILES

CC1=C(N=C(O1)C2(CSC(=N2)C3(CSC(=N3)C4(CSC(=N4)C=CC5=CC=CC=C5)C)C)C)C(=O)NC

synonyms

thiangazole
thiangazole, (4R-(2(2'(2''(E),4''S*),4'S*),4R*))-isome

Origin of Product

United States

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